Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate

• IUPAC Name: ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
• InChI: InChI=1S/C13H14N4O3/c1-2-20-13(19)11-9(4-3-5-18)7-15-12-10(6-14)8-16-17(11)12/h7-8,18H,2-5H2,1H3
• InChI Key: VEOCHIUEUYGKIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NC2=C(C=NN12)C#N)CCCO
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol
• CAS No.: 1111447-30-3

Description

Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound with the CAS Number: 1111447-30-3. It has a molecular weight of 274.28. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C13H14N4O3/c1-2-20-13(19)11-9(4-3-5-18)7-15-12-10(6-14)8-16-17(11)12/h7-8,18H,2-5H2,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. Its molecular weight is 274.28. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Chemical Structure and Synthesis

• Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is part of the substituted pyrazolo[1,5-a] pyrimidines chemical family. It's a product of the reaction of 3-amino-4-cyanopyrazole with ethyl 3-ethoxymethylene-2, 4-dioxopentanoate, as established through 13C NMR spectroscopy and independent synthesis (Chimichi et al., 1993).

Reactivity and Derivative Synthesis

• This compound shows interesting reactivity patterns. For instance, the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones from ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates indicates the potential for diverse derivative compounds (Bruni et al., 1994).

Applications in Imaging and Tumor Detection

• One of the key applications of derivatives of this compound is in the field of imaging, particularly in tumor detection using Positron Emission Tomography (PET). For example, 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives have shown potential in tumor imaging, indicating the relevance of this compound in medical diagnostics and cancer research (Xu et al., 2012).

Synthesis of Novel Dyes

• This compound also plays a role in the synthesis of novel dyes. Studies have shown that pyrazolo[1,5-a]pyrimidine derivatives can be used to synthesize new diazo dyes with antimicrobial and radical scavenging activities, showcasing its utility in material sciences and biochemistry (Şener et al., 2017).

Cyclization and Transformation Studies

• Research into the cyclization of ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates with 3-amino-5-hydroxypyrazole has shown that this compound can undergo various transformations under different conditions, further highlighting its chemical versatility (Goryaeva et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, or respiratory irritation. The compound’s MSDS (Material Safety Data Sheet) would provide more detailed safety and hazard information.

Mechanism of Action

Target of Action

Pyrimidine derivatives, like “Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate”, often target protein kinases . These enzymes are essential for controlling cell growth, differentiation, migration, and metabolism .

Result of Action

Inhibition of protein kinases can disrupt cell growth and proliferation, potentially leading to cell death .